Isobutyl isocyanate
Isobutyl isocyanate
Isobutyl isocyanate appears as a colorless liquid. Less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be very toxic by ingestion, inhalation and skin absorption. Used to make pesticides and pharmaceuticals.
Brand Name:
Vulcanchem
CAS No.:
1873-29-6
VCID:
VC20838046
InChI:
InChI=1S/C5H9NO/c1-5(2)3-6-4-7/h5H,3H2,1-2H3
SMILES:
CC(C)CN=C=O
Molecular Formula:
C5H9NO
Molecular Weight:
99.13 g/mol
Isobutyl isocyanate
CAS No.: 1873-29-6
Cat. No.: VC20838046
Molecular Formula: C5H9NO
Molecular Weight: 99.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isobutyl isocyanate appears as a colorless liquid. Less dense than water. Contact may severely irritate skin, eyes and mucous membranes. May be very toxic by ingestion, inhalation and skin absorption. Used to make pesticides and pharmaceuticals. |
|---|---|
| CAS No. | 1873-29-6 |
| Molecular Formula | C5H9NO |
| Molecular Weight | 99.13 g/mol |
| IUPAC Name | 1-isocyanato-2-methylpropane |
| Standard InChI | InChI=1S/C5H9NO/c1-5(2)3-6-4-7/h5H,3H2,1-2H3 |
| Standard InChI Key | NNZVKALEGZPYKL-UHFFFAOYSA-N |
| SMILES | CC(C)CN=C=O |
| Canonical SMILES | CC(C)CN=C=O |
| Boiling Point | 106.0 °C |
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